Cas no 13634-08-7 (4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether)

4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether is a specialized bisphenol derivative featuring both phenolic and dihydroxypropyl functional groups. This compound is valued for its dual reactivity, enabling applications in epoxy resins, adhesives, and coatings, where it enhances crosslinking efficiency and thermal stability. The presence of hydroxyl groups improves compatibility with polar matrices, facilitating uniform dispersion in polymer systems. Its structural versatility allows for tailored modifications, making it suitable for high-performance material synthesis. The compound exhibits good chemical resistance and mechanical properties, contributing to durability in formulated products. Careful handling is recommended due to its reactive nature.
4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether structure
13634-08-7 structure
Product Name:4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether
CAS No:13634-08-7
MF:C18H22O4
MW:302.364885807037
CID:3039583
Update Time:2025-10-29

4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether
    • Inchi: 1S/C18H22O4/c1-18(2,13-3-7-15(20)8-4-13)14-5-9-17(10-6-14)22-12-16(21)11-19/h3-10,16,19-21H,11-12H2,1-2H3
    • InChI Key: PUZZIXGIFLTKTJ-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 302.15200

Experimental Properties

  • PSA: 69.92000
  • LogP: 2.45010

4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether Pricemore >>

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4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether Production Method

Additional information on 4-Hydroxy BisphenolA (2,3-Dihydroxypropyl) Ether

Comprehensive Overview of 4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether (CAS No. 13634-08-7)

4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether, with the CAS number 13634-08-7, is a specialized chemical compound widely utilized in industrial and research applications. This compound, often referred to as HBPA-DHPE, is a derivative of bisphenol A, modified with hydroxy and ether functional groups. Its unique molecular structure, featuring both hydroxy and ether moieties, grants it versatile properties, making it valuable in polymer synthesis, adhesives, and coatings.

The growing interest in sustainable materials and green chemistry has propelled research into compounds like 4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether. Users frequently search for "eco-friendly alternatives to traditional polymers" or "biodegradable epoxy resins," highlighting the demand for innovative solutions. This compound's potential in reducing environmental impact aligns with these trends, as it can be incorporated into formulations that minimize toxicity and enhance recyclability.

From a chemical perspective, CAS 13634-08-7 exhibits notable thermal stability and reactivity, which are critical for applications in high-performance coatings and composite materials. Researchers often explore its role in improving the durability of industrial products, addressing common queries such as "how to enhance material resistance to heat and chemicals." Its bifunctional nature allows for cross-linking in polymer matrices, contributing to stronger and more resilient end products.

In the realm of pharmaceutical intermediates, 4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether has garnered attention for its potential use in drug delivery systems. Searches like "advanced drug carrier materials" reflect the curiosity surrounding its biomedical applications. While not a direct therapeutic agent, its structural properties enable modifications that can optimize drug solubility and release kinetics, making it a subject of ongoing study.

The synthesis of HBPA-DHPE involves precise chemical processes, often requiring controlled conditions to achieve high purity. Laboratories and manufacturers prioritize "scalable synthesis methods for specialty chemicals," a topic frequently discussed in academic and industrial forums. Innovations in catalytic techniques and solvent systems continue to refine the production of this compound, ensuring consistency and efficiency.

Another area of interest is the compound's role in electronic materials. With the rise of "flexible electronics" and "advanced encapsulants," 4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether is explored for its dielectric properties and compatibility with conductive polymers. This aligns with the broader shift toward miniaturization and energy-efficient devices, addressing search trends like "materials for next-gen electronics."

Regulatory and safety considerations are also pivotal. While CAS 13634-08-7 is not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). Users often seek "safe handling practices for industrial chemicals" or "environmental impact assessments," underscoring the need for transparent information. Compliance with global standards, such as REACH and OSHA guidelines, ensures its responsible use across industries.

In summary, 4-Hydroxy Bisphenol A (2,3-Dihydroxypropyl) Ether (13634-08-7) represents a multifaceted compound with applications spanning polymers, electronics, and pharmaceuticals. Its adaptability to modern challenges, such as sustainability and technological advancement, positions it as a key player in material science. By addressing user queries and industry trends, this overview highlights its significance while maintaining a professional and accessible tone.

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